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Compound of Interest

1-(Morpholin-4-ylmethyl)-2-
Compound Name:
naphthol

cat. No.: B1265929

An In-depth Technical Guide on the Core Physical and Chemical Properties of 1-(Morpholin-4-
ylmethyl)-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Morpholin-4-yImethyl)-2-naphthol is a Mannich base derived from 2-naphthol,
formaldehyde, and morpholine.[1] This document provides a comprehensive overview of its
core physical and chemical properties, established experimental protocols for its synthesis and
characterization, and visual representations of its synthetic pathway and analytical workflow.
The information presented is intended to serve as a technical resource for researchers and
professionals engaged in chemical synthesis and drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1-(Morpholin-4-ylmethyl)-2-
naphthol are summarized below. These properties are crucial for its handling, characterization,
and application in further research.

General and Computed Properties
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Property Value Source
1-(morpholin-4-

IUPAC Name [2]
ylmethyl)naphthalen-2-ol

Molecular Formula C15H17NO2 [2][3]

Molecular Weight 243.30 g/mol [2][3]

CAS Number 27438-39-7 [2][3]

Predicted pKa 9.39 +0.50 [3]

Predicted Density 1.220 + 0.06 g/cm?3 [3]

Experimental Properties
Property Value Source
Melting Point 115-116 °C [3]

Predicted Boiling Point

406.3 £ 30.0 °C

[3]

Solubility

>36.5 pug/mL (at pH 7.4)

[2]

Synthesis and Experimental Protocols

The primary method for the synthesis of 1-(Morpholin-4-ylmethyl)-2-naphthol is the Mannich

reaction.[1] This section details the synthetic protocol and the standard methods for its

characterization.

Synthesis via Mannich Reaction

The synthesis involves a one-pot, three-component condensation reaction.

e Reactants: 2-naphthol, formaldehyde, and morpholine.[1]

¢ General Protocol:

o 2-Naphthol is dissolved in a suitable solvent, typically a polar protic solvent like ethanol or

methanol.
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o An aqueous solution of formaldehyde is added to the mixture.
o Morpholine is then added, often dropwise, to the reaction mixture.

o The mixture is stirred at room temperature or heated under reflux for a specified period to
allow the reaction to proceed to completion.

o Upon completion, the reaction mixture is cooled, and the product is isolated, often by
precipitation.

o The crude product is then purified by recrystallization from an appropriate solvent to yield
pure 1-(Morpholin-4-ylmethyl)-2-naphthol.

Reaction Isolation Purification Final Product:
(Stirring/Heating) (Precipitation) (Recrystallization) 1-(Morpholin-4-ylmethyl)-2-naphthol

Reactants Mixing in
(2-Naphthol, Formaldehyde, Morpholine) Solvent

Click to download full resolution via product page

Synthesis workflow for 1-(Morpholin-4-ylmethyl)-2-naphthol.

Spectroscopic Characterization

The structure and purity of the synthesized compound are confirmed using various
spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the proton environment in the molecule. Samples are
typically dissolved in a deuterated solvent such as Chloroform-d (CDCIs) or Carbon
tetrachloride (CCla).[4]

o 13C NMR: Identifies the different carbon environments within the molecule.[4][5] Spectra
are often recorded in Chloroform-d.[5]

o Fourier-Transform Infrared (FTIR) Spectroscopy:
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o This technique is used to identify the functional groups present in the molecule. A common
method involves preparing a potassium bromide (KBr) wafer containing the sample.[2][4]

e Mass Spectrometry (MS):

o Gas Chromatography-Mass Spectrometry (GC-MS): This method is used to determine the
molecular weight and fragmentation pattern of the compound, confirming its identity.[2][4]

1-(Morpholin-4-ylmethyl)-2-naphthol

Structural Analysis

vy

1H NMR 13C NMR FTIR GC-MS

Click to download full resolution via product page

Analytical methods for structural elucidation.

Biological and Pharmacological Context

While specific biological activities for 1-(Morpholin-4-ylmethyl)-2-naphthol are not extensively
detailed in the provided search results, the morpholine moiety is a well-established
pharmacophore in medicinal chemistry.[6] Morpholine and its derivatives are known to exhibit a
wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial
properties.[6][7] The presence of the morpholine ring in a molecule can also improve its
pharmacokinetic profile.[6] Therefore, 1-(Morpholin-4-ylmethyl)-2-naphthol holds potential as
a scaffold for the development of novel therapeutic agents. Further research is warranted to
explore its specific biological targets and pharmacological effects.

Safety and Handling
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Based on GHS classifications, 1-(Morpholin-4-ylmethyl)-2-naphthol is considered harmful if
swallowed, causes skin irritation, and may cause serious eye damage and respiratory irritation.
[2] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. Work should be conducted in a well-ventilated
area or under a fume hood.

Conclusion

This technical guide provides a summary of the key physical and chemical properties, as well
as established synthetic and analytical protocols for 1-(Morpholin-4-yImethyl)-2-naphthol.
The data and methodologies presented herein are intended to support further research and
development efforts involving this compound. Its structural features, particularly the presence of
the morpholine ring, suggest potential for biological activity, making it an interesting candidate
for further investigation in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265929#physical-and-chemical-properties-of-1-
morpholin-4-ylmethyl-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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